molecular formula C8H8ClFO2S B8535648 5-Chloro-2-fluoro-1-methoxy-3-(methylsulfinyl)benzene

5-Chloro-2-fluoro-1-methoxy-3-(methylsulfinyl)benzene

Cat. No.: B8535648
M. Wt: 222.66 g/mol
InChI Key: YHUIPQNXAVGZOD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Chloro-2-fluoro-1-methoxy-3-(methylsulfinyl)benzene is a useful research compound. Its molecular formula is C8H8ClFO2S and its molecular weight is 222.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H8ClFO2S

Molecular Weight

222.66 g/mol

IUPAC Name

5-chloro-2-fluoro-1-methoxy-3-methylsulfinylbenzene

InChI

InChI=1S/C8H8ClFO2S/c1-12-6-3-5(9)4-7(8(6)10)13(2)11/h3-4H,1-2H3

InChI Key

YHUIPQNXAVGZOD-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C(=CC(=C1)Cl)S(=O)C)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 5-chloro-2-fluoro-1-methoxy-3-(methylsulfanyl)benzene (576.1 mg), MeOH (20 mL) and water (4.0 mL) was added NaIO4 (894 mg) at 0° C. The mixture was stirred at room temperature for 1 day. The mixture was concentrated. The residue was diluted with water. The precipitate was filtered off, and the filtrate was extracted with EtOAc. The organic layer was washed with brine, dried over MgSO4, and concentrated in vacuo. The residue was purified by silica gel column chromatography (EtOAc/hexane) to give the title compound (501 mg).
Quantity
576.1 mg
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
reactant
Reaction Step One
Name
Quantity
4 mL
Type
solvent
Reaction Step One
[Compound]
Name
NaIO4
Quantity
894 mg
Type
reactant
Reaction Step Two

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